Cas no 173435-36-4 (4-propoxypyridin-3-amine)
4-propoxypyridin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinamine, 4-propoxy-
- 4-PROPOXYPYRIDIN-3-YLAMINE
- 4-Propoxypyridin-3-amine
- 4-Propoxy-3-pyridinamine
- SCHEMBL7852541
- 173435-36-4
- DTXSID001313430
- CS-0283611
- EN300-1294638
- 4-propoxypyridin-3-amine
-
- Inchi: 1S/C8H12N2O/c1-2-5-11-8-3-4-10-6-7(8)9/h3-4,6H,2,5,9H2,1H3
- InChI Key: QJIDIGXQUUEECC-UHFFFAOYSA-N
- SMILES: C1=NC=CC(OCCC)=C1N
Computed Properties
- Exact Mass: 152.094963011Da
- Monoisotopic Mass: 152.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 48.1Ų
4-propoxypyridin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00982678-1g |
4-Propoxypyridin-3-amine |
173435-36-4 | 95% | 1g |
¥2142.0 | 2023-01-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00982678-5g |
4-Propoxypyridin-3-amine |
173435-36-4 | 95% | 5g |
¥6223.0 | 2023-01-30 | |
| Enamine | EN300-1294638-0.05g |
4-propoxypyridin-3-amine |
173435-36-4 | 0.05g |
$612.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-0.1g |
4-propoxypyridin-3-amine |
173435-36-4 | 0.1g |
$640.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-0.25g |
4-propoxypyridin-3-amine |
173435-36-4 | 0.25g |
$670.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-0.5g |
4-propoxypyridin-3-amine |
173435-36-4 | 0.5g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-1.0g |
4-propoxypyridin-3-amine |
173435-36-4 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-2.5g |
4-propoxypyridin-3-amine |
173435-36-4 | 2.5g |
$1428.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-5.0g |
4-propoxypyridin-3-amine |
173435-36-4 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1294638-10.0g |
4-propoxypyridin-3-amine |
173435-36-4 | 10g |
$3131.0 | 2023-05-23 |
4-propoxypyridin-3-amine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 4-propoxypyridin-3-amine
Chemical Profile of 4-propoxypyridin-3-amine (CAS No. 173435-36-4)
4-propoxypyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 173435-36-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This pyridine derivative features a propoxy group at the 4-position and an amine functional group at the 3-position, making it a versatile intermediate for synthesizing various bioactive molecules. The unique structural attributes of this compound have positioned it as a subject of interest in medicinal chemistry, particularly for the development of novel therapeutic agents.
The structure of 4-propoxypyridin-3-amine contributes to its reactivity and potential applications. The pyridine ring serves as a core scaffold, which is often modified to enhance binding affinity to biological targets. The presence of the propoxy group introduces hydrophilicity, while the amine group provides a site for further functionalization, such as coupling with carboxylic acids or forming salts. These characteristics make it an attractive building block for drug discovery initiatives.
In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. 4-propoxypyridin-3-amine has been explored in several research studies for its potential role in modulating enzyme inhibition and receptor interaction. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.
One of the most compelling aspects of 4-propoxypyridin-3-amine is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its scaffold to develop inhibitors targeting specific disease pathways. For example, modifications at the propoxy and amine positions have led to compounds with enhanced selectivity and potency against therapeutic targets. This adaptability underscores the compound's importance in medicinal chemistry.
The pharmaceutical industry has been particularly keen on exploring 4-propoxypyridin-3-amine for its potential in oncology research. Pyridine-based inhibitors have shown promise in preclinical trials as candidates for treating solid tumors and hematological malignancies. The compound's ability to interfere with critical signaling pathways has made it a focal point for drug development efforts aimed at improving patient outcomes.
Beyond oncology, 4-propoxypyridin-3-amine has found applications in other therapeutic areas. Its structural motifs have been incorporated into molecules targeting neurological disorders, where precise modulation of neurotransmitter activity is essential. Additionally, agrochemical researchers have utilized this compound to develop novel pesticides with improved efficacy and environmental safety profiles.
The synthesis of 4-propoxypyridin-3-amine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by propyl ether formation and subsequent amination steps. Advances in catalytic methods have further refined these processes, enabling more efficient production scales suitable for industrial applications.
In terms of analytical characterization, 4-propoxypyridin-3-amine is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the stringent requirements for pharmaceutical use. Furthermore, computational modeling techniques are employed to predict its interactions with biological targets, aiding in the rational design of derivatives with enhanced pharmacological properties.
The safety profile of 4-propoxypyridin-3-amine is another critical consideration in its application. While not classified as hazardous under standard conditions, appropriate handling protocols must be followed to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, is recommended when working with this compound to minimize any potential risks.
Looking ahead, the future prospects for 4-propoxypyridin-3-amine appear promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of next-generation therapeutics based on this versatile scaffold.
173435-36-4 (4-propoxypyridin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)